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Compound of Interest

Compound Name: 2,4-Dimethylphenyl isonicotinate
Cat. No.: B310646
Get Quote
\ J

Executive Summary

2,4-Dimethylphenyl isonicotinate (C14H13NOz2) is a lipophilic ester derivative of isonicotinic
acid. Structurally, it functions as a "masked" isonicotinate, leveraging the 2,4-dimethylphenyl
moiety to modulate solubility, lipophilicity, and hydrolytic stability compared to its parent acid or
simple alkyl esters.

This guide serves as a technical manual for researchers utilizing this compound in medicinal
chemistry (as a potential prodrug scaffold) or organic synthesis. It prioritizes the causality
between molecular structure and observable physicochemical behaviors.

Part 1: Molecular Architecture & Structural Analysis
Structural Components & Electronic Effects

The molecule consists of two distinct aromatic systems linked by an ester bridge.
Understanding the interplay between these domains is critical for predicting reactivity.

o The Pyridine Ring (Electron Deficient): The nitrogen atom at position 4 exerts a strong
electron-withdrawing effect (
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), making the carbonyl carbon of the ester highly electrophilic. This typically increases
susceptibility to nucleophilic attack (hydrolysis).

e The 2,4-Dimethylphenyl Group (Electron Rich/Steric Shield):
o Electronic: The two methyl groups are electron-donating (

), increasing electron density on the phenyl ring.

o Steric (The Ortho Effect): The methyl group at the 2-position (ortho) is the defining feature.
It provides significant steric hindrance around the ester carbonyl, shielding it from
enzymatic or chemical hydrolysis. This makes the 2,4-dimethylphenyl ester significantly
more stable than a standard phenyl ester.

Calculated Physicochemical Profile

Note: Values below are derived from consensus structure-activity relationship (SAR) algorithms

and standard chemical property databases.
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Property Value (Approx.) Technical Significance

Small molecule range, suitable
Molecular Weight 227.26 g/mol for CNS penetration if LogP

permits.

Formula C14H13NO2 --

Highly lipophilic. Permeable to

cell membranes; requires
LogP (Octanol/Water) 3.1+0.3 ]

organic co-solvents (DMSO,

EtOH) for biological assays.

The ester group is electron-
withdrawing, lowering the
o basicity of the pyridine nitrogen
pKa (Pyridine N) 3.8-4.2 o
compared to pyridine (pKa
~5.2). It remains uncharged at

physiological pH (7.4).

Enhances membrane
H-Bond Donors 0 -
permeability.

H-Bond Acceptors 3 Pyridine N and Ester oxygens.

Excellent range for oral
Polar Surface Area (PSA) ~39 A2 bioavailability (Rule of 5

compliant).

Part 2: Synthesis & Characterization Protocols
Synthesis Logic: The Acid Chloride Route

Direct Fischer esterification is often low-yielding for phenols due to their low nucleophilicity. The
preferred method utilizes Isonicotinoyl Chloride to drive the reaction forward, using a non-
nucleophilic base (TEA or DIPEA) to scavenge the HCI byproduct.

Graphviz Diagram: Synthesis Pathway
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Caption: Nucleophilic acyl substitution mechanism. The base prevents protonation of the
pyridine nitrogen, ensuring the nucleophile remains active.

Experimental Protocol: Synthesis

Reagents: Isonicotinoyl chloride hydrochloride (1.0 eq), 2,4-Dimethylphenol (1.0 eq),
Triethylamine (2.5 eq), Dichloromethane (DCM, anhydrous).

¢ Preparation: Dissolve 2,4-dimethylphenol (10 mmol) in anhydrous DCM (20 mL) under
nitrogen atmosphere.

¢ Addition: Cool to 0°C. Add Triethylamine (25 mmol) dropwise. The solution may darken
slightly.

¢ Reaction: Add Isonicotinoyl chloride hydrochloride (10 mmol) portion-wise over 15 minutes.

o Execution: Allow to warm to room temperature (RT) and stir for 4-6 hours. Monitor by TLC
(System: Hexane/EtOAc 7:3).

o Workup: Wash organic layer with Sat. NaHCOs (2x) to remove unreacted acid, then Water
(1x), then Brine (1x).

 Purification: Dry over MgSOa, filter, and concentrate. Recrystallize from Ethanol/Hexane if
necessary.

Characterization Criteria (Self-Validating)
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¢ 'H-NMR (CDCIs, 400 MHz):
o Pyridine Ring: Two doublets (AA'BB' system) around

8.8 (2H, ortho to N) and
7.9 (2H, meta to N).

o Phenyl Ring: Signals in the aromatic region (

6.9 - 7.2). Look for the specific splitting pattern of 1,2,4-substitution.

o Methyl Groups: Two distinct singlets around
2.2 - 2.4 ppm (3H each).[1]
¢ IR Spectroscopy:
o C=0 Stretch: Strong band at ~1730-1750 cm~1 (Ester).
o C-N Stretch: ~1590 cm~? (Pyridine).
Part 3: Solubility & Stability Profiling
Solubility Logic

The compound is lipophilic (LogP ~3.1).

o Water: Practically insoluble (< 0.1 mg/mL).

» Acidic pH (pH < 3): Solubility increases drastically as the pyridine nitrogen protonates (
), forming a water-soluble salt.

e Organic Solvents: Soluble in DMSO (>50 mM), Ethanol, DCM.

Graphviz Diagram: pH-Dependent Solubility & Stability
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Caption: Species distribution across pH. Solubility is driven by pyridine protonation; stability is

compromised at high pH.

Protocol: Kinetic Solubility Assay

To determine the maximum soluble concentration for biological assays:

Analyze filtrate by HPLC-UV (254 nm).

Prepare a 10 mM stock solution in DMSO.
Spike into PBS (pH 7.4) to final concentrations of 1, 10, 50, and 100 uM (final DMSO < 1%).
Incubate at 37°C for 2 hours with shaking.

Filter (0.45 um PVDF) to remove precipitate.
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» Pass Criteria: Recovery > 80% of nominal concentration indicates solubility.

Part 4: Handling & Storage
o Storage: Store solid at -20°C. Keep desiccated.
e Solution Stability: DMSO stocks are stable for months at -20°C. Aqueous dilutions should be

prepared fresh due to gradual ester hydrolysis (half-life estimated > 24h at pH 7.4 due to
steric protection, but degradation is non-zero).

o Safety: Treat as a potential irritant.[2] The hydrolysis product, 2,4-dimethylphenol, is toxic
and corrosive.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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